Cas no 1261904-19-1 (3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261904-19-1
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321505
• CID: 2762460
• PubChem ID: 53227378
• Update Time: 2025-05-23

3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321505
• 3-(4-CARBOXY-3-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID90690934
• 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid, 95%
• 3'-Fluoro-2-methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 1261904-19-1
• 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321505
• Inchi： 1S/C15H11FO5/c1-21-13-9(3-2-4-11(13)15(19)20)8-5-6-10(14(17)18)12(16)7-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： VAQAAHSZAYQDPC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid

Research Update on 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid (CAS: 1261904-19-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid (CAS: 1261904-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional aromatic acid, characterized by its fluorinated phenyl and methoxybenzoic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for drug development and biochemical applications. Recent studies have explored its potential as a building block for novel small-molecule inhibitors, targeted drug delivery systems, and fluorescent probes for bioimaging.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing selective COX-2 inhibitors with improved anti-inflammatory properties. The fluorine substitution at the 3-position of the phenyl ring was found to enhance metabolic stability while the carboxyl groups facilitated salt formation for improved solubility. Molecular docking simulations revealed that derivatives of 1261904-19-1 showed remarkable binding affinity to the COX-2 active site, with IC50 values in the nanomolar range.

In the area of cancer therapeutics, researchers at the Scripps Research Institute reported in ACS Chemical Biology (2024) that 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid serves as an effective warhead for PROTAC (Proteolysis Targeting Chimera) development. The compound's ability to chelate metal ions while maintaining cell permeability makes it particularly valuable for targeting oncogenic proteins. Preliminary in vitro studies showed promising degradation efficiency (>80%) against BRD4 and ERα proteins in breast cancer cell lines.

The compound's fluorescence properties have also been investigated in bioimaging applications. A Nature Communications paper (2023) detailed its use as a core structure for developing pH-sensitive fluorescent probes. The fluorophenyl moiety provides excellent photostability, while the carboxyl groups enable conjugation to various biomolecules. These probes demonstrated superior performance in real-time monitoring of lysosomal pH changes during autophagy, with a Stokes shift of approximately 120 nm.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the production efficiency of 1261904-19-1. A 2024 Organic Process Research & Development publication described a novel continuous flow synthesis method that increased yield to 78% while reducing organic solvent waste by 60% compared to traditional batch processes. This development is particularly significant given the growing demand for this compound in pharmaceutical R&D.

Current challenges in the application of 3-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid include optimizing its pharmacokinetic properties and reducing potential off-target effects. However, with its versatile chemical functionality and proven biological activity, this compound continues to be a focus of intensive research across multiple therapeutic areas. Future directions include exploration of its use in antibody-drug conjugates and as a scaffold for developing allosteric modulators of G-protein coupled receptors.